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Compound of Interest

Compound Name: 1-(4-Bromophenyl)cyclobutanol

Cat. No.: B168832

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides a detailed protocol for the safe disposal of 1-(4-
Bromophenyl)cyclobutanol, a compound utilized in research and development settings.
While specific disposal information for this compound is not readily available, the following
procedures are based on established best practices for the management of halogenated
organic compounds in a laboratory environment.

Key Chemical and Physical Properties

A summary of the available quantitative data for 1-(4-Bromophenyl)cyclobutanol is presented
below. It is important to note that some of these values are predicted and should be treated as
estimates.
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Property Value Source

Molecular Formula C10H11BroO ChemicalBook][1]
Molecular Weight 227.1 g/mol ChemicalBook[1]
Appearance White to off-white solid ChemicalBook][1]
Boiling Point 306.1 £ 25.0 °C (Predicted) ChemicalBook][1]
Density 1.547 + 0.06 g/cm3 (Predicted) = ChemicalBook[1]
pKa 14.29 + 0.20 (Predicted) ChemicalBook][1]
Storage Temperature 2-8°C ChemicalBook[1]

Experimental Protocol: Disposal Procedure

The following step-by-step guide outlines the recommended procedure for the safe disposal of

1-(4-Bromophenyl)cyclobutanol from a laboratory setting. This protocol is designed to

minimize risk to personnel and the environment.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Always handle 1-(4-Bromophenyl)cyclobutanol in a well-ventilated area, preferably within

a fume hood.

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

e Avoid the formation of dust or aerosols.

o Ensure that an emergency eyewash station and safety shower are readily accessible.

2. Waste Collection and Segregation:

o Designate a specific, clearly labeled waste container for 1-(4-Bromophenyl)cyclobutanol

and any materials contaminated with it (e.g., weighing boats, contaminated gloves, filter

paper).
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The container should be made of a material compatible with halogenated organic
compounds and have a secure, sealable lid.

Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

. Container Labeling:

Label the waste container with the full chemical name: "1-(4-Bromophenyl)cyclobutanol".

Include the appropriate hazard warnings. Although specific GHS classifications were not
found, based on its structure as a brominated organic compound, it is prudent to handle it
with caution. The GHSO07 pictogram (Warning) has been associated with this chemical,
indicating potential for skin irritation, eye irritation, or being harmful if swallowed.[1]

Indicate the start date of waste accumulation.

. Temporary Storage:

Store the sealed waste container in a designated, secure secondary containment area.

This storage area should be cool, dry, and away from incompatible materials such as strong
oxidizing agents.

. Final Disposal:

The ultimate disposal of 1-(4-Bromophenyl)cyclobutanol waste must be conducted
through a licensed and approved waste disposal company.[2]

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical
waste.

Never pour 1-(4-Bromophenyl)cyclobutanol down the drain or dispose of it in regular trash,
as this can lead to environmental contamination.[3] Halogenated compounds can be
persistent in the environment and may form toxic byproducts, such as hydrogen bromide,
upon combustion.[3]
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Bromophenyl)cyclobutanol in a laboratory setting.
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Start: 1-(4-Bromophenyl)cyclobutanol
to be disposed

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a pure reagent or
a contaminated material?

Place in a designated,
labeled, and sealed
waste container for

halogenated organics.

Store the waste container
in a secure secondary
containment area.

Arrange for pickup by a
licensed chemical waste

disposal company via your
institution's EHS office.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-(4-Bromophenyl)cyclobutanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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